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Compound of Interest

Compound Name: 1,1-Diphenylethanol

Cat. No.: B1581894 Get Quote

An In-depth Technical Guide to 1,1-Diphenylethanol and Its Synonyms

Introduction
1,1-Diphenylethanol, also known by its synonym α-Methylbenzhydrol, is a tertiary alcohol with

the chemical formula C₁₄H₁₄O.[1][2] Structurally, it features two phenyl groups and a methyl

group attached to a central carbon atom which also bears a hydroxyl group.[1] This compound

is typically a white to off-white crystalline solid at room temperature.[1][2][3] It is largely

insoluble in water but shows good solubility in organic solvents like ethanol and ether.[1][4] 1,1-
Diphenylethanol is a versatile compound in organic chemistry, primarily utilized as a precursor

and intermediate in the synthesis of more complex molecules.[5] It plays a significant role as a

chiral auxiliary in asymmetric synthesis and is a valuable building block for producing

pharmaceuticals, agrochemicals, and other fine chemicals.[1][5]

Chemical Identification and Synonyms
The compound 1,1-Diphenylethanol is known by a variety of names in commercial and

scientific literature. Proper identification is crucial for researchers and developers. The following

table summarizes its key identifiers and most common synonyms.
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Identifier Type Value

IUPAC Name 1,1-diphenylethan-1-ol[6][7]

CAS Number 599-67-7[1][3][5][6]

Molecular Formula C₁₄H₁₄O[1][2][7]

Synonyms

α-Methylbenzhydrol, alpha-Methylbenzhydrol,

Diphenylmethylcarbinol, Methyl diphenyl

carbinol, Methyldiphenylcarbinol, 1-Hydroxy-1,1-

diphenylethane, Benzenemethanol, α-methyl-α-

phenyl-, Benzhydrol, α-methyl-, α-Methyl-α-

phenylbenzenemethanol, α-Methylbenzhydryl

alcohol.[1][2][6][7]

Other Identifiers

EC Number: 209-970-1[6], MDL Number:

MFCD00004450[5][7], PubChem CID: 69031[5]

[6], UNII: 8V681BNM35[6]

Physicochemical Properties
Quantitative data regarding the physical and chemical properties of 1,1-Diphenylethanol are

essential for its application in experimental settings.
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Property Value

Molecular Weight 198.26 g/mol [2][5][6]

Appearance
White to off-white powder, needles, or crystal[2]

[3][8]

Melting Point 77-81 °C[2][3]

Boiling Point 155 °C at 12 mmHg[2]

Purity (Typical) ≥97% to >98.0% (GC)[5]

pKa 13.61 ± 0.29 (Predicted)[2][8]

InChI Key GIMDPFBLSKQRNP-UHFFFAOYSA-N[1][6][7]

Canonical SMILES CC(C1=CC=CC=C1)(C2=CC=CC=C2)O[1][6][8]

Experimental Protocols
The synthesis of 1,1-Diphenylethanol is commonly achieved via a Grignard reaction. The

following protocols provide detailed methodologies for its synthesis and subsequent

purification.

Protocol 1: Synthesis of 1,1-Diphenylethanol via
Grignard Reaction
This protocol is adapted from procedures for synthesizing tertiary alcohols using Grignard

reagents.[9][10] It involves the reaction of a phenylmagnesium bromide Grignard reagent with

an appropriate ketone (acetophenone) or ester (ethyl acetate).

Materials:

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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Acetophenone or Ethyl Acetate

Saturated aqueous ammonium chloride (NH₄Cl) solution

Dilute Hydrochloric Acid (HCl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Three-necked round-bottomed flask, reflux condenser, separatory funnel, magnetic stirrer

Procedure:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), place magnesium turnings (1.1 equivalents).

Add a solution of bromobenzene (1.15 equivalents) in anhydrous diethyl ether via a

separatory funnel. The reaction is initiated, which may require gentle warming. Once started,

the addition rate should be controlled to maintain a steady reflux.[10]

After all the bromobenzene has been added, the mixture is stirred until the magnesium is

consumed.

Grignard Reaction: Cool the flask containing the phenylmagnesium bromide solution to 0 °C

in an ice bath.

Slowly add a solution of acetophenone (1 equivalent) dissolved in anhydrous diethyl ether to

the stirred Grignard reagent over a period of 5-10 minutes.[9] A precipitate will form.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature, stirring for an additional 25-30 minutes.[9]

Quenching and Extraction: Cool the reaction mixture back to 0 °C and slowly add saturated

aqueous NH₄Cl solution, followed by dilute HCl, to quench the unreacted Grignard reagent

and dissolve the magnesium salts.[9][10][11]

Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

Combine the organic extracts and dry them over anhydrous MgSO₄ or Na₂SO₄.[11][12]
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Filter to remove the drying agent, and remove the solvent by rotary evaporation to yield the

crude 1,1-Diphenylethanol.

Protocol 2: Purification of 1,1-Diphenylethanol
Crude 1,1-Diphenylethanol can be purified to a high degree using crystallization or distillation.

Materials:

Crude 1,1-Diphenylethanol

n-heptane

Vacuum distillation apparatus

Crystallization dish

Procedure:

Crystallization: Dissolve the crude product in a minimum amount of hot n-heptane.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the white crystals by vacuum filtration and wash with a small amount of cold n-

heptane.

Dry the crystals under vacuum.[2][3]

Alternative - Vacuum Distillation: Alternatively, the crude product can be distilled under

reduced pressure (e.g., at 155 °C / 12 mmHg) to yield pure 1,1-Diphenylethanol.[2][3]

Visualized Workflows and Pathways
Diagrams created using Graphviz illustrate key processes involving 1,1-Diphenylethanol.

Caption: Workflow for the synthesis and purification of 1,1-Diphenylethanol.

Caption: Acid-catalyzed dehydration of 1,1-Diphenylethanol to form 1,1-Diphenylethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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